Cas no 1368479-20-2 (6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine
• CAS No: 1368479-20-2
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5575526
• Update Time: 2025-06-07

6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(1,3-benzodioxol-5-yl)-
• 6-(2h-1,3-benzodioxol-5-yl)pyrimidin-4-amine
• 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine

• Inchi： 1S/C11H9N3O2/c12-11-4-8(13-5-14-11)7-1-2-9-10(3-7)16-6-15-9/h1-5H,6H2,(H2,12,13,14)
• InChI Key： ITWAOEOZZICCLS-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C3OCOC3=C2)=CC(N)=N1

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 457.2±45.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)

Additional information on 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine

6-(2H-1,3-Benzo[d][1,3]dioxol-5-yl)pyrimidin-4-amine: A Comprehensive Overview

The compound 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine (CAS No. 1368479-20-2) is a fascinating molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The benzodioxole moiety attached to the pyrimidine ring introduces unique electronic and steric properties, making this compound a subject of interest for researchers exploring novel drug candidates and advanced materials.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and anti-cancer agents. The benzodioxole group, with its electron-donating properties, enhances the compound's ability to interact with biological targets, such as protein kinases and other enzymes. This makes 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine a promising candidate for further exploration in therapeutic applications.

From a synthetic perspective, the construction of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key challenge lies in controlling the regioselectivity during the formation of the benzodioxole ring and ensuring the stability of the final product. Researchers have employed various strategies, including Suzuki coupling reactions and directed metallation techniques, to optimize the synthesis pathway for this compound.

One of the most exciting developments involving 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine is its application in drug discovery programs targeting neurodegenerative diseases. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory properties and can modulate key signaling pathways involved in Alzheimer's disease. These findings suggest that further investigation into its pharmacokinetic profile and safety profile could pave the way for clinical trials.

In addition to its pharmacological applications, this compound has also been explored for its potential use in optoelectronic materials. The conjugated system formed by the pyrimidine ring and benzodioxole group enables efficient charge transport properties, making it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in materials science have focused on enhancing the stability and efficiency of such materials under ambient conditions.

The structural flexibility of 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine also makes it an ideal scaffold for further functionalization. By introducing additional substituents at strategic positions on the pyrimidine ring or benzodioxole group, researchers can tailor its properties for specific applications. For instance, adding electron-withdrawing groups could enhance its solubility in polar solvents or improve its binding affinity to target proteins.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help validate synthetic routes. Additionally, computational chemistry tools like density functional theory (DFT) calculations have been used to study its electronic properties and predict its reactivity under different conditions.

In conclusion, 6-(2H-1,3-benzodioxol-5-yl)pyrimidin-4-amine (CAS No. 1368479